N-(1-benzyl-4-piperidinyl)-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H26N2O2/c1-25-20-10-6-5-9-18(20)15-21(24)22-19-11-13-23(14-12-19)16-17-7-3-2-4-8-17/h2-10,19H,11-16H2,1H3,(H,22,24)
• InChI Key: FSSMCNONYPJAGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• Solubility: >50.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1-benzyl-4-piperidinyl)-2-(2-methoxyphenyl)acetamide, commonly known as Methoxyacetylfentanyl, is a synthetic opioid analgesic drug. It is a potent agonist of the μ-opioid receptor and has been found to be several times more potent than fentanyl, a well-known synthetic opioid.

Mechanism of Action

Methoxyacetylfentanyl exerts its effects by binding to the μ-opioid receptor, which is a G protein-coupled receptor that modulates the release of neurotransmitters, including dopamine, serotonin, and noradrenaline. The activation of the μ-opioid receptor by Methoxyacetylfentanyl leads to the inhibition of neurotransmitter release, which results in analgesia, sedation, and euphoria.
Biochemical and Physiological Effects
Methoxyacetylfentanyl has been shown to produce potent analgesia and respiratory depression in animal models. It has also been found to produce dose-dependent antinociceptive effects in rats and mice. However, the drug has been associated with adverse effects, including hypothermia, bradycardia, and hypotension.

Advantages and Limitations for Lab Experiments

Methoxyacetylfentanyl has several advantages as a research tool, including its high potency, selectivity for the μ-opioid receptor, and availability in pure form. However, the drug has limitations, including its potential for abuse and addiction, the risk of respiratory depression and overdose, and the lack of standardized protocols for its use in research.

Future Directions

Methoxyacetylfentanyl has potential applications in various fields of research, including the development of new opioid analgesics, the investigation of the molecular mechanisms of opioid addiction, and the identification of novel targets for pain management. Some possible future directions for research include the following:
1. Development of safer and more effective opioid analgesics based on the structure of Methoxyacetylfentanyl.
2. Investigation of the role of the μ-opioid receptor in the development of opioid addiction and the identification of new targets for addiction treatment.
3. Study of the pharmacokinetics and pharmacodynamics of Methoxyacetylfentanyl in humans to determine its safety and efficacy as a clinical drug.
4. Development of new methods for the synthesis and purification of Methoxyacetylfentanyl to improve its availability and quality for research purposes.
Conclusion
Methoxyacetylfentanyl is a potent synthetic opioid analgesic drug that has been used as a research tool to investigate the opioid receptor system and its physiological and biochemical effects. The drug has potential applications in the development of new opioid analgesics, the investigation of opioid addiction, and the identification of novel targets for pain management. However, the drug has limitations, including its potential for abuse and addiction, the risk of respiratory depression and overdose, and the lack of standardized protocols for its use in research.

Synthesis Methods

Methoxyacetylfentanyl can be synthesized through a multistep process starting from 2-methoxybenzaldehyde and piperidine. The synthesis involves several chemical reactions, including acylation, reduction, and cyclization, and requires expertise and equipment to handle the reactive intermediates.

Scientific Research Applications

Methoxyacetylfentanyl has been used as a research tool in various scientific studies to investigate the opioid receptor system and its physiological and biochemical effects. It has been used to study the binding affinity and selectivity of opioid receptors, the mechanism of action of opioid drugs, and the role of opioid receptors in pain and addiction.